2-Hexyl-2,4-dimethyl-1,3-dioxane
Description
2-Hexyl-2,4-dimethyl-1,3-dioxane is an aliphatic heterocyclic compound characterized by a six-membered 1,3-dioxane ring substituted with a hexyl group at position 2 and methyl groups at positions 2 and 3. The hexyl substituent likely enhances hydrophobicity and molecular weight compared to smaller alkyl derivatives, influencing its solubility, volatility, and industrial utility .
Properties
CAS No. |
6290-07-9 |
|---|---|
Molecular Formula |
C12H14Cl2O2 |
Molecular Weight |
200.32 g/mol |
IUPAC Name |
2-hexyl-2,4-dimethyl-1,3-dioxane |
InChI |
InChI=1S/C12H24O2/c1-4-5-6-7-9-12(3)13-10-8-11(2)14-12/h11H,4-10H2,1-3H3 |
InChI Key |
HGUOGYSCSFQCJI-UHFFFAOYSA-N |
SMILES |
CCCCCCC1(OCCC(O1)C)C |
Canonical SMILES |
C1C(COC(O1)C2=CC=CC=C2)(CCl)CCl |
Appearance |
Solid powder |
Other CAS No. |
6103-09-9 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
m-Dioxane, 2-hexyl-2,4-dimethyl- |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
The position and type of substituents on the 1,3-dioxane ring significantly alter properties and reactivity. Key analogs include:
Key Observations :
- Substituent Position : Symmetric substitution (e.g., 4,4-dimethyl) enhances thermal stability, favoring industrial synthesis (e.g., Prins condensation for 3-methyl-1,3-butanediol) . Asymmetric substitution (e.g., 2,4-dimethyl) may introduce steric effects, altering reaction pathways.
- Alkyl Chain Length : Longer chains (hexyl vs. methyl/isobutyl) increase molecular weight and reduce volatility. For example, 4-hexyl-2,2-dimethyl-1,3-dioxane (CAS 139008-49-4) has a molecular weight of 200.32 g/mol , compared to 116.16 g/mol for 4,4-dimethyl-1,3-dioxane .
Physical Properties and Phase Behavior
Enthalpy data from analogs suggest trends in volatility and stability:
| Compound Name | Vaporization Enthalpy (kJ/mol) | Temperature (K) | Source |
|---|---|---|---|
| 2,4-Dimethyl-1,3-dioxane | 44.9 ± 0.6 | 298 | |
| 4,4-Dimethyl-1,3-dioxane | Not reported | - | - |
| 4-Ethyl-1,3-dioxane | 39.3 | 377 |
The hexyl group in 2-hexyl-2,4-dimethyl-1,3-dioxane likely reduces volatility compared to methyl/ethyl analogs, aligning with trends in molecular weight and intermolecular forces.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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